86-52-2

1-(Chloromethyl)naphthalene

In Stock

• CAS RN:
• 86-52-2

• Formula:
• C11H9Cl

• InChI:
• InChI=1S/C11H9Cl/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8H2

• InChIKey:
• XMWGTKZEDLCVIG-UHFFFAOYSA-N

• Kinetics and dissociation mechanism of 1-(chloromethyl)naphthalene following 266nm photoexcitation has been studied. Intermolecular nucleophilic dearomatization of 1-chloromethyl naphthalene with various activated methylene compounds has been investigated.
  
  

6,12-Dihydroindeno[1,2-b]fluorene

In Stock

• CAS RN:
• 486-52-2

• Formula:
• C20H14

• InChI:
• InChI=1S/C20H14/c1-3-7-17-13(5-1)9-15-11-20-16(12-19(15)17)10-14-6-2-4-8-18(14)20/h1-8,11-12H,9-10H2

• InChIKey:
• QBBPWJMJLXOORS-UHFFFAOYSA-N

• 6,12-Dihydroindeno[1,2-b]fluorene is a useful research compound. Its molecular formula is C20H14 and its molecular weight is 254.332. The purity is usually 95%.

2-(butan-2-yl)-1H-1,3-benzodiazole

In Stock

• CAS RN:
• 13786-52-2

• Formula:
• C11H14N2

• InChI:
• InChI=1S/C11H14N2/c1-3-8(2)11-12-9-6-4-5-7-10(9)13-11/h4-8H,3H2,1-2H3,(H,12,13)

• InChIKey:
• USXMXTFULSFXKU-UHFFFAOYSA-N

• 2-(butan-2-yl)-1H-1,3-benzodiazole, also known as 2-(butan-2-yl)-1H-1,3-benzodiazole, is a useful research compound. Its molecular formula is C11H14N2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.

N1-(4-fluorophenethyl)-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872986-52-2

• Formula:
• C23H28FN3O6S

• InChI:
• InChI=1S/C23H28FN3O6S/c1-16-14-19(8-9-20(16)32-2)34(30,31)27-12-3-13-33-21(27)15-26-23(29)22(28)25-11-10-17-4-6-18(24)7-5-17/h4-9,14,21H,3,10-13,15H2,1-2H3,(H,25,28)(H,26,29)

• InChIKey:
• SIUDHEVEDOZMBD-UHFFFAOYSA-N

• N1-(4-fluorophenethyl)-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C23H28FN3O6S and its molecular weight is 493.55. The purity is usually 95%.

6-(2-Methoxyphenyl)-6-oxohexanenitrile

In Stock

• CAS RN:
• 898786-52-2

• Formula:
• C13H15NO2

• InChI:
• InChI=1S/C13H15NO2/c1-16-13-9-5-4-7-11(13)12(15)8-3-2-6-10-14/h4-5,7,9H,2-3,6,8H2,1H3

• InChIKey:
• ZIFRJUWVDWIDDI-UHFFFAOYSA-N

• 6-(2-Methoxyphenyl)-6-oxohexanenitrile is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.

4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-(methylthio)phenyl)butanamide

In Stock

• CAS RN:
• 953186-52-2

• Formula:
• C22H23N3O3S

• InChI:
• InChI=1S/C22H23N3O3S/c1-28-17-8-5-7-16(15-17)18-12-13-22(27)25(24-18)14-6-11-21(26)23-19-9-3-4-10-20(19)29-2/h3-5,7-10,12-13,15H,6,11,14H2,1-2H3,(H,23,26)

• InChIKey:
• CCKJOAPFIZAQRD-UHFFFAOYSA-N

• 4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-(methylthio)phenyl)butanamide is a useful research compound. Its molecular formula is C22H23N3O3S and its molecular weight is 409.5. The purity is usually 95%.

(5-Bromo-2-(dimethylamino)phenyl)methanol

In Stock

• CAS RN:
• 678986-52-2

• Formula:
• C9H12BrNO

• InChI:
• InChI=1S/C9H12BrNO/c1-11(2)9-4-3-8(10)5-7(9)6-12/h3-5,12H,6H2,1-2H3

• InChIKey:
• QEKQQMGWENEYRE-UHFFFAOYSA-N

• (5-Bromo-2-(dimethylamino)phenyl)methanol is a useful research compound. Its molecular formula is C9H12BrNO and its molecular weight is 230.1 g/mol. The purity is usually 95%.

Cyclopropaneoctanoic acid, 2-octyl-, methyl ester, (1R,2S)-

In Stock

• CAS RN:
• 678186-52-2

• Formula:
• C20H38O2

• InChI:
• InChI=1S/C20H38O2/c1-3-4-5-6-8-11-14-18-17-19(18)15-12-9-7-10-13-16-20(21)22-2/h18-19H,3-17H2,1-2H3/t18-,19+/m0/s1

• InChIKey:
• WKDUVICSOMXTKJ-RBUKOAKNSA-N

• Cyclopropaneoctanoic acid, 2-octyl-, methyl ester, (1R,2S)- is a useful research compound. Its molecular formula is C20H38O2 and its molecular weight is 310.5 g/mol. The purity is usually 95%.

(8-Methoxy-2-methylquinolin-5-yl)boronic acid trihydrate

In Stock

• CAS RN:
• 1263986-52-2

• Formula:
• C11H18BNO6

• InChI:
• InChI=1S/C11H12BNO3.3H2O/c1-7-3-4-8-9(12(14)15)5-6-10(16-2)11(8)13-7;;;/h3-6,14-15H,1-2H3;3*1H2

• InChIKey:
• YNPCYWXCCHWSPE-UHFFFAOYSA-N

• (8-Methoxy-2-methylquinolin-5-yl)boronic acid trihydrate is a useful research compound. Its molecular formula is C11H18BNO6 and its molecular weight is 271.08 g/mol. The purity is usually 95%.

[1-(2,4-Dichloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride

Usually In Stock

• CAS RN:
• 1289386-52-2

• Formula:
• C13H19Cl3N2

• InChI:
• InChI=1S/C13H18Cl2N2.ClH/c1-16-12-3-2-6-17(9-12)8-10-4-5-11(14)7-13(10)15;/h4-5,7,12,16H,2-3,6,8-9H2,1H3;1H

• InChIKey:
• FPHAMBRVCAXZKW-UHFFFAOYSA-N

• [1-(2,4-Dichloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride is a useful research compound. Its molecular formula is C13H19Cl3N2 and its molecular weight is 309.7 g/mol. The purity is usually 95%.

N-[1-(Cyclopentanecarbonyl)-2,3-dihydroindol-6-yl]-3-(prop-2-enoylamino)propanamide

Usually In Stock

• CAS RN:
• 2361686-52-2

• Formula:
• C20H25N3O3

• InChI:
• InChI=1S/C20H25N3O3/c1-2-18(24)21-11-9-19(25)22-16-8-7-14-10-12-23(17(14)13-16)20(26)15-5-3-4-6-15/h2,7-8,13,15H,1,3-6,9-12H2,(H,21,24)(H,22,25)

• InChIKey:
• TWZOOXPQWYOXNV-UHFFFAOYSA-N

• N-[1-(Cyclopentanecarbonyl)-2,3-dihydroindol-6-yl]-3-(prop-2-enoylamino)propanamide is a useful research compound. Its molecular formula is C20H25N3O3 and its molecular weight is 355.438. The purity is usually 95%.

N-Methyl-N-[2-oxo-2-[5-(2-oxo-1,3-oxazolidin-3-yl)-3,4-dihydro-1H-isoquinolin-2-yl]ethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361886-52-2

• Formula:
• C18H21N3O4

• InChI:
• InChI=1S/C18H21N3O4/c1-3-16(22)19(2)12-17(23)20-8-7-14-13(11-20)5-4-6-15(14)21-9-10-25-18(21)24/h3-6H,1,7-12H2,2H3

• InChIKey:
• TWVHVQBKOAWKFS-UHFFFAOYSA-N

• N-Methyl-N-[2-oxo-2-[5-(2-oxo-1,3-oxazolidin-3-yl)-3,4-dihydro-1H-isoquinolin-2-yl]ethyl]prop-2-enamide is a useful research compound. Its molecular formula is C18H21N3O4 and its molecular weight is 343.383. The purity is usually 95%.

6-(3,6-Dihydro-2H-pyridin-1-yl)-N,N-dimethylpyrimidin-4-amine

Usually In Stock

• CAS RN:
• 2379986-52-2

• Formula:
• C11H16N4

• InChI:
• InChI=1S/C11H16N4/c1-14(2)10-8-11(13-9-12-10)15-6-4-3-5-7-15/h3-4,8-9H,5-7H2,1-2H3

• InChIKey:
• DQPMSBHJJZTNLO-UHFFFAOYSA-N

• 6-(3,6-Dihydro-2H-pyridin-1-yl)-N,N-dimethylpyrimidin-4-amine is a useful research compound. Its molecular formula is C11H16N4 and its molecular weight is 204.277. The purity is usually 95%.

6-[(3-Methoxyphenyl)methyl]-4-methyl-2-methylsulfinyl-5-thieno[3,4]pyrrolo[1,3-d]pyridazinone

In Stock

• CAS RN:
• 1221186-52-2

• Formula:
• C18H17N3O3S2

• InChI:
• InChI=1S/C18H17N3O3S2/c1-20-14-8-15(26(3)23)25-17(14)13-9-19-21(18(22)16(13)20)10-11-5-4-6-12(7-11)24-2/h4-9H,10H2,1-3H3

• InChIKey:
• MORBXZMIXGYQDB-UHFFFAOYSA-N

• Highly specific allosteric activator for the tumor-specific isoform of human pyruvate kinase M2 isoform (PKM2)
  Potent activator of pyruvate kinase M2 (PKM2) (IC50 = 73 nM). Exhibits little or no activity against the pyruvate kinase isozymes PKM1, PKL and PKR.